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Introduction

Nickel-56 (°®Ni) is a short-lived radioactive isotope with a half-life of approximately 6.075 days.
[1][2][3] Despite its rapid decay, >°Ni plays a pivotal role in isotope geology and
cosmochemistry. It is produced in large quantities during stellar explosions, particularly Type la
supernovae.[2][4] The significance of >®Ni lies in its decay chain: it decays first to Cobalt-56
(°®Co), which in turn decays to the stable isotope Iron-56 (°®Fe).[5] This decay sequence is
fundamental to understanding nucleosynthesis in stars and provides a powerful tool for tracing
the earliest processes in our solar system's history.

Core Applications in Isotope Geology

The study of >¢Ni and its decay products has several key applications:

» Supernova Nucleosynthesis: The radioactive decay of >¢Ni is the primary energy source that
powers the light curves of Type la supernovae.[4][6] The amount of >®Ni synthesized in these
explosions directly correlates with the supernova's peak brightness, making it a crucial
parameter for understanding the physics of these stellar events and for their use as
"standard candles" in cosmology.

» Early Solar System Chronology: The former presence of live >6Ni in the early solar system is
evidenced by excesses of its daughter product, 5¢Fe, in certain meteorites. The initial
abundance of >®Ni, often expressed as the >°Ni/>*Fe ratio, helps constrain the timeline
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between the last supernova event that seeded the solar nebula with freshly synthesized
elements and the formation of the first solid bodies, such as planetesimals.

o Planetary Differentiation: Isotopic variations in iron, resulting from the decay of >°Ni, can be
used as tracers for high-temperature geological processes. These variations provide insights
into the timing and mechanisms of core formation and magmatic differentiation within early
planetary bodies.

Quantitative Data Summary

The following tables summarize key quantitative data relevant to the application of Nickel-56 in
isotope geology.

Table 1: Decay Properties of the >6Ni — 3Co — >®Fe Chain

Stable Daughter

Isotope Half-Life Decay Mode
Product
) Electron Capture / 3+
56N 6.075 days[1][2][3] 56Co
decay
Electron Capture / 3+
%6Co 77.24 days >6Fe

decay

Table 2: Example Initial >Ni/>®Fe Ratios in Early Solar System Materials

Note: Ratios are often inferred from the related ¢°Fe/>°Fe system, as direct measurement of
extinct >°Ni is challenging. The ¢°Fe system (half-life 2.6 million years) is a more commonly
used chronometer for early solar system events.[7][8][9]
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] Inferred Initial Isotopic L
Object Type . Significance
Ratio

Constrains the timing of

planetary body accretion and
Differentiated Meteorites 50Fe/>%Fe = (0.1 - 1) x 10-° differentiation to within the first

few million years of the solar

system.[7]

Provides a precise reference
) 80Fe/58Fe = (7.71 £ 0.47) x point for the initial abundance

Erg Chech 002 Meteorite ) ) ) )
10-9[8][10] of short-lived radionuclides in

the solar system.[8][10]

Protocols: Isotopic Analysis of Nickel

Protocol 1: Nickel Isotope Measurement in Meteorites by
MC-ICP-MS

This protocol outlines the methodology for the high-precision measurement of nickel isotopes in
meteorite samples to search for isotopic anomalies resulting from the decay of 3°Ni (manifested
as >°Fe excesses). The method relies on Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS).

Objective: To precisely determine the Ni isotopic composition of geological materials to identify
nucleosynthetic or radiogenic anomalies.

Methodology:
e Sample Digestion:

o An accurately weighed powdered sample (typically 100-500 mg) is placed in a clean PFA
vial.

o A mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO3) is added.

o The sealed vial is heated on a hotplate (e.g., at 120°C) for 48-72 hours to ensure complete
sample dissolution.
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o The acids are evaporated, and the residue is treated with hydrochloric acid (HCI) to
convert fluorides to chlorides before final dissolution in a weak acid (e.g., 2% HNOs) for
chromatographic separation.

e Chemical Separation of Nickel:

o An efficient chemical purification of Ni is crucial to remove isobaric interferences (e.qg.,
from Fe and Zn) and matrix effects.[11][12] A two-step chromatographic procedure is
commonly employed.[11][13][14]

o Step 1: Cation Exchange Chromatography: The sample solution is loaded onto a column
containing a cation exchange resin (e.g., AG50W-X8).[13][14] A sequence of acids (e.g.,
diluted HCI and HF) is used to elute the bulk of the matrix elements, while retaining Ni.[13]
[14]

o Step 2: Anion Exchange or Ni-Specific Resin: The collected Ni fraction is further purified.
This can be achieved using an anion exchange resin (e.g., AG1-X8) with specific acid
mixtures or a Ni-specific resin (e.g., Ni-Spec™) for high-purity isolation.[11][13][14]

o The final purified Ni fraction is collected, dried, and redissolved in dilute HNOs for analysis.
e |sotopic Analysis by MC-ICP-MS:
o The purified Ni solution is introduced into the MC-ICP-MS instrument.

o lon beams of all Ni isotopes (°8Ni, °°Ni, 6Ni, 62Ni, ¢4Ni) are measured simultaneously in
Faraday cups.

o Instrumental mass bias is corrected using a double-spike technique or a combination of
sample-standard bracketing (SSB) and an internal standard.[13][14][15]

o Data is processed to calculate the isotopic ratios and reported as delta (d) values or
epsilon (g) units, representing the per mil or parts-per-ten-thousand deviation from a
standard reference material (e.g., NIST SRM 986).[12][15]

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2020/ja/d0ja00163e
https://researchportal.vub.be/en/publications/innovative-two-step-isolation-of-ni-prior-to-stable-isotope-ratio/
https://pubs.rsc.org/en/content/articlelanding/2020/ja/d0ja00163e
https://pubs.rsc.org/en/content/articlelanding/2024/ja/d4ja00120f
https://pubs.rsc.org/en/content/articlehtml/2024/ja/d4ja00120f
https://pubs.rsc.org/en/content/articlelanding/2024/ja/d4ja00120f
https://pubs.rsc.org/en/content/articlehtml/2024/ja/d4ja00120f
https://pubs.rsc.org/en/content/articlelanding/2024/ja/d4ja00120f
https://pubs.rsc.org/en/content/articlehtml/2024/ja/d4ja00120f
https://pubs.rsc.org/en/content/articlelanding/2020/ja/d0ja00163e
https://pubs.rsc.org/en/content/articlelanding/2024/ja/d4ja00120f
https://pubs.rsc.org/en/content/articlehtml/2024/ja/d4ja00120f
https://pubs.rsc.org/en/content/articlelanding/2024/ja/d4ja00120f
https://pubs.rsc.org/en/content/articlehtml/2024/ja/d4ja00120f
http://www.soest.hawaii.edu/oceanography/faculty/rouxel/publications/52_Gueguen,2013.pdf
https://researchportal.vub.be/en/publications/innovative-two-step-isolation-of-ni-prior-to-stable-isotope-ratio/
http://www.soest.hawaii.edu/oceanography/faculty/rouxel/publications/52_Gueguen,2013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

t'% = 6.075 days
(EC, B+)

56Ni i

56CO

tYs = 77.24 days
(EC, B+) Fe

(Stable)

Click to download full resolution via product page

Caption: The radioactive decay chain of Nickel-56 to stable Iron-56.
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Caption: Workflow for high-precision nickel isotope analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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